N-(4-chlorophenyl)-2-((4-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[[4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1,3-thiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H23ClN4O2S2/c24-17-6-8-18(9-7-17)25-21(29)16-32-23-26-19(15-31-23)14-22(30)28-12-10-27(11-13-28)20-4-2-1-3-5-20/h1-9,15H,10-14,16H2,(H,25,29)
• InChI Key: TUKIARYEOGYKCR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CC3=CSC(=N3)SCC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C23H23ClN4O2S2
• Molecular Weight: 487.0 g/mol

Description

N-(4-chlorophenyl)-2-((4-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H23ClN4O2S2 and its molecular weight is 487.03. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Applications

• Synthesis of Thiazole Derivatives : Thiazole derivatives have been synthesized and evaluated for their antimicrobial and antifungal activities. These compounds exhibit significant activity against various microorganisms, including bacteria and fungi, highlighting their potential in developing new antimicrobial agents (Desai et al., 2008) (Yurttaş et al., 2015).
• Antimicrobial Activity of Rhodanine-3-Acetic Acid Derivatives : A study found that derivatives based on rhodanine-3-acetic acid demonstrated potent activity against a panel of bacteria, mycobacteria, and fungi, indicating the utility of such compounds in treating infectious diseases (Krátký et al., 2017).

Anticancer Applications

• Antitumor Activity of Benzothiazole Derivatives : A comprehensive evaluation of benzothiazole derivatives for their antitumor activities revealed that some compounds possess considerable anticancer effects against various cancer cell lines. This suggests that modifications to the thiazole core can lead to potent anticancer agents (Yurttaş et al., 2015).
• Novel Thiazolidinone and Acetidinone Derivatives : Research into new thiazolidinone and acetidinone derivatives has shown promising antimicrobial activity, suggesting these compounds could serve dual purposes in antimicrobial resistance and cancer treatment due to their structural flexibility and bioactivity (Mistry et al., 2009).

Structural and Synthetic Studies

• Structural Analysis of Thiazole Compounds : Detailed structural studies of thiazole compounds provide insights into their potential interactions with biological targets, which is crucial for designing more effective drugs with specific activities (Boechat et al., 2011).